Cas no 301699-28-5 (3(2H)-Furanone, 4-bromo-2,2-dimethyl-5-[4-(methylsulfinyl)phenyl]-)

• Product Name: 3(2H)-Furanone, 4-bromo-2,2-dimethyl-5-[4-(methylsulfinyl)phenyl]-
• CAS No: 301699-28-5
• Molecular Formula: C₁₃H₁₃O₃SBr
• Molecular Weight: 329.21
• MDL: MFCD31556246
• CID: 3933327
• PubChem ID: 18385949

3(2H)-Furanone, 4-bromo-2,2-dimethyl-5-[4-(methylsulfinyl)phenyl]- Properties

Names and Identifiers

• 3(2H)-Furanone, 4-bromo-2,2-dimethyl-5-[4-(methylsulfinyl)phenyl]-
• 4-Bromo-2,2-dimethyl-5-(4-(methylsulfinyl)phenyl)furan-3(2h)-one
• KNUIHBSWGXEERL-UHFFFAOYSA-N
• 301699-28-5
• F18832
• 4-bromo-2,2-dimethyl-5-{4-(methylsulfinyl)phenyl}-3(2h)-furanone
• SCHEMBL6992648

• MDL： MFCD31556246
• InChIKey： KNUIHBSWGXEERL-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H13BrO3S/c1-13(2)12(15)10(14)11(17-13)8-4-6-9(7-5-8)18(3)16/h4-7H,1-3H3

Computed Properties

• Exact Mass: 327.97688Da
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 327.97688Da
• Heavy Atom Count: 18
• Complexity: 420
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides